Cas no 606956-05-2 (5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one)

$5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one structure$

606956-05-2 structure

Product Name:5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No:606956-05-2

MF:C₂₃H₂₁ClN₄O₃S

MW:468.955842733383

CID:2199155

PubChem ID:1390214

Update Time:2025-04-21

5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one Chemical and Physical Properties

Names and Identifiers

- 3-[(4-CHLOROPHENYL)SULFONYL]-1-CYCLOPENTYL-2-IMINO-8-METHYL-1,2-DIHYDRO-5H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDIN-5-ONE
- 5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one
- AB00674330-01
- Oprea1_373233
- SALOR-INT L432857-1EA
- AKOS002193094
- SMR000646744
- 3-[(4-chlorophenyl)sulfonyl]-1-cyclopentyl-2-imino-8-methyl-1,2-dihydro-5H-dipyrido[1,2-a:2',3'-d]pyrimidin-5-one
- 606956-05-2
- 3-((4-chlorophenyl)sulfonyl)-1-cyclopentyl-2-imino-8-methyl-1H-dipyrido[1,2-a:2',3'-d]pyrimidin-5(2H)-one
- 5-(4-chlorophenyl)sulfonyl-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
- 3-((4-Chlorophenyl)sulfonyl)-1-cyclopentyl-2-imino-8-methyl-1,2-dihydro-5H-dipyrido(1,2-A:2,3-D)pyrimidin-5-one
- STK703541
- 647-063-6
- F1423-0175
- 5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaen-2-one
- MLS001146668
- Inchi： 1S/C23H21ClN4O3S/c1-14-6-11-20-26-22-18(23(29)27(20)13-14)12-19(21(25)28(22)16-4-2-3-5-16)32(30,31)17-9-7-15(24)8-10-17/h6-13,16,25H,2-5H2,1H3
- InChI Key： ZKDIENLNRMKFAU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(C1=CC2C(N3C=C(C)C=CC3=NC=2N(C1=N)C1CCCC1)=O)(=O)=O

Computed Properties

Exact Mass: 468.1022894Da
Monoisotopic Mass: 468.1022894Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 3
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 102Å²

5-(4-chlorobenzenesulfonyl)-7-cyclopentyl-6-imino-13-methyl-1,7,9-triazatricyclo8.4.0.0^{3,8}tetradeca-3(8),4,9,11,13-pentaen-2-one Pricemore >>

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